Cas no 796994-67-7 (1-Heptanone, 1-(5-bromo-2-thienyl)-)

• Product Name: 1-Heptanone, 1-(5-bromo-2-thienyl)-
• CAS No: 796994-67-7
• MF: C₁₁H₁₅BrOS
• MW: 275.205201387405
• CID: 532345
• PubChem ID: 57675566
• Update Time: 2025-04-19

1-Heptanone, 1-(5-bromo-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-(5-bromo-2-thienyl)-
• 1-(5-bromothiophen-2-yl)heptan-1-one
• 796994-67-7
• 2-Heptanoyl-5-bromothiophene
• AKOS013631948
• SCHEMBL2009655
• KTMDNZQVQKNMMA-UHFFFAOYSA-N
• DTXSID00727482

• Inchi： 1S/C11H15BrOS/c1-2-3-4-5-6-9(13)10-7-8-11(12)14-10/h7-8H,2-6H2,1H3
• InChI Key： KTMDNZQVQKNMMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CCCCCC)=O)S1

Computed Properties

• Exact Mass: 274.00270g/mol
• Monoisotopic Mass: 274.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.3Ų